Cas no 1339674-44-0 (3-(pyrrolidin-3-yl)-1H-1,2,4-triazole)

• Product Name: 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole
• CAS No: 1339674-44-0
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD17272753
• CID: 5242842
• Update Time: 2026-03-08

3-(pyrrolidin-3-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(3-pyrrolidinyl)-

• MDL： MFCD17272753
• Inchi： 1S/C6H10N4/c1-2-7-3-5(1)6-8-4-9-10-6/h4-5,7H,1-3H2,(H,8,9,10)
• InChI Key： QYJWNAPCFRKSAD-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC=NN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• XLogP3: -0.2
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole

Research Briefing on 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole (CAS: 1339674-44-0): Recent Advances and Applications

The compound 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole (CAS: 1339674-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole as a key scaffold in the development of novel kinase inhibitors. Its unique structural features, including the pyrrolidine and triazole moieties, enable selective interactions with target proteins, making it a promising candidate for treating cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole has shown potential as a modulator of G-protein-coupled receptors (GPCRs). Research published in Bioorganic & Medicinal Chemistry Letters revealed its ability to selectively bind to dopamine D2 and serotonin 5-HT2A receptors, suggesting applications in neuropsychiatric disorders. The compound's balanced lipophilicity and hydrogen-bonding capacity contribute to its favorable blood-brain barrier permeability, a critical factor for CNS-targeted therapies.

Advances in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis of 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole with improved yield (78%) and purity (>99%). This development addresses previous challenges in large-scale production, facilitating further preclinical evaluation. The synthetic route employs a novel palladium-catalyzed cyclization step, which significantly reduces the formation of byproducts compared to traditional methods.

Pharmacokinetic studies of 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole derivatives have revealed promising metabolic stability profiles. In rodent models, lead compounds exhibited oral bioavailability exceeding 60% and half-lives suitable for once-daily dosing. These findings, coupled with the compound's demonstrated safety in acute toxicity studies (NOAEL > 100 mg/kg), position it as a viable candidate for further clinical development.

Looking forward, researchers are exploring the incorporation of 3-(pyrrolidin-3-yl)-1H-1,2,4-triazole into PROTAC (proteolysis-targeting chimera) designs, leveraging its ability to simultaneously engage target proteins and E3 ubiquitin ligases. Early results from these bifunctional molecules show enhanced degradation efficiency of oncogenic proteins, opening new avenues for targeted cancer therapies. The compound's versatility and demonstrated biological activities across multiple target classes underscore its importance as a privileged structure in modern drug discovery efforts.